3-(Trifluoromethylthio)benzamide

• CAS No.: 331-28-2
• Molecular Formula: C8H6F3NOS
• Molecular Weight: 221.20 g/mol
• IUPAC Name: 3-(trifluoromethylsulfanyl)benzamide
• InChI: InChI=1S/C8H6F3NOS/c9-8(10,11)14-6-3-1-2-5(4-6)7(12)13/h1-4H,(H2,12,13)
• InChI Key: WZONMKGSFVHSHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SC(F)(F)F)C(=O)N

Description

3-(Trifluoromethylthio)benzamide is a chemical building block of significant interest in medicinal chemistry and organic synthesis, primarily due to the properties conferred by the trifluoromethylthio (SCF3) group. This group is renowned for its strong electron-withdrawing nature and high lipophilicity, which can enhance a molecule's metabolic stability and its ability to cross cell membranes . These characteristics make it a valuable synthon for constructing novel compounds with potential improved bioavailability and efficacy. A prominent application of this compound is in the development of potent antibacterial agents. Research has demonstrated that (1,3,4-oxadiazol-2-yl)benzamides derived from similar scaffolds and functionalized with an SCF3 group exhibit exceptional activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant S. aureus (VRSA) . Intriguingly, studies show that incorporating the SCF3 group can switch the mode of action of an antibiotic candidate from bacteriostatic to bactericidal, effectively killing the bacteria rather than just inhibiting its growth . This building block is also utilized in the synthesis of more complex bioactive molecules, such as cholecystokinin antagonists, which are investigated for their potential in drug discovery . As a supplier, we provide 3-(Trifluoromethylthio)benzamide with a guaranteed purity of 95% , ensuring consistency and reliability for your research applications. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Research Findings and Trends

• Synthetic Accessibility : 3-(Trifluoromethylthio)benzamide derivatives are typically synthesized via nucleophilic aromatic substitution or palladium-catalyzed coupling, whereas halogenated analogues require harsher conditions (e.g., Friedel-Crafts alkylation) .
• Biological Performance : The -SCF₃ group confers superior metabolic stability over methylthio (-SCH₃) or methoxy (-OCH₃) groups, as shown in comparative stability studies .
• Toxicity Considerations : Brominated derivatives (e.g., 3-bromo-4-(trifluoromethyl)benzamide) exhibit higher acute toxicity than chloro or fluoro analogues, limiting their therapeutic use .

Q & A

Q. What are the standard synthetic routes for 3-(Trifluoromethylthio)benzamide, and what experimental conditions optimize yield and purity?

The synthesis typically involves multi-step reactions, including nucleophilic substitution and amide coupling. For example, trifluoromethylthio groups can be introduced via thiolation of halogenated benzamide precursors using reagents like trifluoromethylthiol silver (AgSCF₃) under anhydrous conditions. Solvents such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF) are critical for stabilizing intermediates, and catalysts like palladium or copper complexes enhance reaction efficiency. Temperature control (e.g., 60–80°C) and inert atmospheres (N₂/Ar) are essential to prevent side reactions .

Q. Which analytical techniques are most reliable for confirming the structural integrity of 3-(Trifluoromethylthio)benzamide?

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F) is indispensable for verifying substituent positions and electronic environments. Infrared (IR) spectroscopy confirms functional groups (e.g., C=O stretch at ~1650 cm⁻¹). High-resolution mass spectrometry (HRMS) validates molecular weight, while X-ray crystallography resolves stereochemical ambiguities in crystalline derivatives. Elemental analysis ensures purity (>95%) by matching experimental and theoretical C/H/N/S ratios .

Advanced Research Questions

Q. How do electronic and steric effects of the trifluoromethylthio group influence Structure-Activity Relationships (SAR) in benzamide derivatives?

The trifluoromethylthio (-SCF₃) group exhibits strong electron-withdrawing effects (σₚ ≈ 0.93 via Hammett constants), enhancing electrophilicity and binding to nucleophilic biological targets (e.g., enzymes). Steric hindrance from the -SCF₃ group can modulate selectivity; for instance, derivatives with meta-substituted -SCF₃ show higher affinity for kinase targets compared to para-substituted analogs. Computational studies (DFT) and comparative bioassays are recommended to quantify these effects .

Q. What experimental strategies mitigate off-target effects when studying 3-(Trifluoromethylthio)benzamide's bioactivity?

Dose-response assays (e.g., IC₅₀ determination) and selectivity profiling against related enzymes/receptors are critical. For example, 3-(Trifluoromethylthio)benzamide derivatives targeting poly(ADP-ribose) polymerases (PARPs) require concurrent evaluation of DNA synthesis and glucose metabolism to exclude non-specific cytotoxicity. Isotopic labeling (³H/¹⁴C) or fluorescence tagging can track compound localization and metabolism in cellular models .

Q. How can researchers resolve contradictions in reported biological activity data for structurally similar benzamide analogs?

Systematic variations in assay conditions (e.g., pH, co-solvents, cell lines) often explain discrepancies. Meta-analyses of published data should normalize results using standardized metrics (e.g., % inhibition at 10 µM). Collaborative studies using identical batches of compounds and orthogonal assays (e.g., SPR for binding affinity vs. enzymatic activity) are advised. Crystal structures (e.g., PDB: 5SAU) provide mechanistic insights by revealing binding modes and conformational flexibility .

Q. What role do computational methods play in optimizing 3-(Trifluoromethylthio)benzamide derivatives for target-specific interactions?

Molecular docking (AutoDock, Glide) and molecular dynamics simulations predict binding affinities and stability in enzyme active sites. QSAR models incorporating Hammett σ constants and logP values correlate substituent properties with activity. Free-energy perturbation (FEP) calculations guide rational substitutions (e.g., replacing -SCF₃ with -SeCF₃) to enhance potency while minimizing metabolic liability .

Methodological Considerations

• Synthetic Optimization Table

  Parameter	Optimal Condition	Impact on Yield/Purity
  Solvent	DMSO or THF	Stabilizes intermediates
  Catalyst	Pd(OAc)₂/CuI	Accelerates coupling reactions
  Temperature	60–80°C	Reduces side reactions
  Reaction Time	12–24 hrs	Ensures completion

• Key Spectral Data

  • ¹H NMR (CDCl₃): δ 8.2 (s, 1H, Ar-H), 7.9 (d, 2H, Ar-H), 3.4 (s, 1H, NH).
  • ¹⁹F NMR: δ -45 ppm (CF₃).
  • IR: 1650 cm⁻¹ (C=O), 1150 cm⁻¹ (C-SCF₃).